Cas no 899979-46-5 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide
• CAS No: 899979-46-5
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 5491870
• PubChem ID: 7424209
• Update Time: 2025-11-07

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• F2794-0004
• N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-3,3-dimethylbutanamide
• AKOS016487217
• 899979-46-5
• SR-01000916432
• VU0499305-1
• N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,3-dimethylbutanamide
• N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,3-dimethylbutanamide
• SR-01000916432-1
• N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide

• Inchi： 1S/C16H24N2O3S/c1-16(2,3)12-15(19)17-13-6-8-14(9-7-13)18-10-4-5-11-22(18,20)21/h6-9H,4-5,10-12H2,1-3H3,(H,17,19)
• InChI Key： XCDZOMGFQOETCC-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(=CC=1)NC(CC(C)(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 324.15076381g/mol
• Monoisotopic Mass: 324.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide

Introduction to N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide (CAS No. 899979-46-5)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 899979-46-5, represents a novel class of molecules with potential applications in medicinal chemistry. The intricate structure of this molecule, featuring a phenyl ring linked to a thiazine derivative through an amide bond, makes it a subject of intense study for its pharmacological properties.

The< strong>N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl moiety is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. This region of the molecule is reminiscent of other bioactive scaffolds that have been explored in the development of drugs targeting neurological and inflammatory disorders. The presence of the< strong>3,3-dimethylbutanamide group further enhances the compound's potential as a pharmacophore by contributing to its solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the< strong>thiazine core of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide can modulate enzyme activity by acting as a competitive inhibitor or by engaging in allosteric interactions. These findings are particularly relevant in the context of developing treatments for chronic inflammatory conditions where enzyme inhibition plays a crucial role.

In vitro studies have demonstrated that this compound exhibits promising anti-inflammatory properties by inhibiting the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various pathological conditions. The ability of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide to modulate these pathways suggests its potential as a therapeutic agent in conditions ranging from arthritis to neuroinflammation.

The pharmacokinetic profile of this compound is another area of interest. Preliminary data indicate that it has a reasonable bioavailability and metabolic stability, which are critical factors for any drug candidate. The< strong>phenyl group contributes to hydrophobic interactions with biological membranes, enhancing cell membrane permeability and facilitating intracellular entry. Meanwhile, the< strong>amide bond provides stability against hydrolysis under physiological conditions.

Investigations into the molecular interactions of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide have revealed its potential as a scaffold for further derivatization. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to achieve higher efficacy or selectivity. For instance, introducing additional substituents on the< strong>thiazine ring could alter its binding affinity for target proteins or enhance its metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the process and improve scalability. These methods not only enhance efficiency but also minimize waste production, aligning with green chemistry principles.

The growing interest in natural product-inspired scaffolds has also influenced the design of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide. By incorporating elements from known bioactive natural products into synthetic molecules, researchers aim to leverage nature's own chemical libraries to discover new therapeutic agents. The< strong>dioxo group in this compound's structure echoes motifs found in several plant-derived compounds that have demonstrated significant biological activity.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in understanding how N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,3-dimethylbutanamide interacts with its target proteins at an atomic level. These simulations help predict binding modes and identify key residues involved in drug-receptor interactions. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing lead compounds into viable drug candidates.

The development of novel analytical techniques has also contributed to our understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed structural information about metabolites formed after administration. This data is crucial for assessing safety profiles and identifying potential side effects early in the drug development process.

The future prospects for N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-y l)phenyl - 3 , 3 - dimethylbutanamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore its potential in treating various diseases by further optimizing its pharmacological properties through structure-based drug design approaches. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.